Cas no 3029-59-2 (2,5-Cyclohexadiene-1,4-diimine,N1,N4,2-trichloro-)

• Product Name: 2,5-Cyclohexadiene-1,4-diimine,N1,N4,2-trichloro-
• CAS No: 3029-59-2
• MF: C₆H₃Cl₃N₂
• MW: 209.460417985916
• CID: 313334
• PubChem ID: 9568696
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-diimine,N1,N4,2-trichloro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-diimine,N1,N4,2-trichloro-
• chloro-[1,4]benzoquinone-bis-chlorimin
• 2-Chlor-benzochinon-(1.4)-bis-chlorimid
• 2-Chlor-chinon-dichlordiimid
• Chlor-[1,4]benzochinon-bis-chlorimin
• 2,5-Cyclohexadiene-1,4-diimine, N,N',2-trichloro-
• BRN 3254239
• N,N',2-Trichloro-2,5-cyclohexadiene-1,4-diimine
• NSC 344550
• K2EF8D9BEY
• 2,5-Cyclohexadiene-1,4-diimine, N1,N4,2-trichloro-
• N1,N4,2-Trichloro-2,5-cyclohexadiene-1,4-diimine
• NSC-344550
• 0-07-00-00631 (Beilstein Handbook Reference)
• p-Benzoquinonediimine, N,N',2-trichloro-
• 3029-59-2

• Inchi： 1S/C6H3Cl3N2/c7-5-3-4(10-8)1-2-6(5)11-9/h1-3H/b10-4+,11-6+
• InChI Key： IIGYYCVYWIGCPW-MCIRJAFSSA-N
• SMILES： ClC1=CC(C=CC1=NCl)=NCl |t:7,9|

Computed Properties

• Exact Mass: 207.93639
• Monoisotopic Mass: 207.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 24.7A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.51
• Boiling Point: 233.4°C at 760 mmHg
• Flash Point: 95°C
• Refractive Index: 1.606
• PSA: 24.72
• LogP: 2.86850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides